Cas no 10347-14-5 (Benzene-1,2,4-tricarbonitrile)
Benzene-1,2,4-tricarbonitrile structure
Product Name:Benzene-1,2,4-tricarbonitrile
CAS No:10347-14-5
MF:C9H3N3
MW:153.140220880508
CID:1137432
PubChem ID:592670
Update Time:2025-04-20
Benzene-1,2,4-tricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzene-1,2,4-tricarbonitrile
- CTK0G7008
- Benzol-1,2,4-tricarbonitril
- 1,2,4-tri-cyanobenzene
- 1,2,4-benzenetricarbonitrile
- SureCN818327
- 4-cyano-phthalonitrile
- AC1LC1FK
- 1,2,4-tricyanobenzene
- CTK0G7008; Benzol-1,2,4-tricarbonitril; 1,2,4-tri-cyanobenzene; 1,2,4-benzenetricarbonitrile; SureCN818327; 4-cyano-phthalonitrile; 1,2,4-Benzenetricarbonitrile; AC1LC1FK; 1,2,4-tricyanobenzene;
- RTJRHFSBKHHQEI-UHFFFAOYSA-N
- 10347-14-5
- SCHEMBL818327
- 4-cyano phthalonitrile
- DTXSID60343844
- 1,2,4-Benzenetricarbonitrile #
-
- Inchi: 1S/C9H3N3/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3H
- InChI Key: RTJRHFSBKHHQEI-UHFFFAOYSA-N
- SMILES: N#CC1C=C(C#N)C=CC=1C#N
Computed Properties
- Exact Mass: 153.03279
- Monoisotopic Mass: 153.032697108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
Benzene-1,2,4-tricarbonitrile Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
10347-14-5 (Benzene-1,2,4-tricarbonitrile) Related Products
- 5724-56-1(2,3-Dimethylbenzonitrile)
- 22884-95-3(3,4-Dimethylbenzonitrile)
- 55984-93-5(2-Methylbenzene-1,4-dicarbonitrile)
- 2571-52-0(2,4,6-Trimethylbenzonitrile)
- 36715-97-6(3-Methylphthalonitrile)
- 63089-50-9(4-Methylphthalonitrile)
- 22856-30-0(2,3-Naphthalenedicarbonitrile)
- 91-15-6(1,2-Dicyanobenzene)
- 21789-36-6(2,4-Dimethylbenzonitrile)
- 6575-13-9(2,6-Dimethylbenzonitrile)
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